N-[4-(cyanomethyl)phenyl]-3,4-dimethoxybenzenesulfonamide
N-[4-(cyanomethyl)phenyl]-3,4-dimethoxybenzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0878977
InChI:
InChI=1S/C16H16N2O4S/c1-21-15-8-7-14(11-16(15)22-2)23(19,20)18-13-5-3-12(4-6-13)9-10-17/h3-8,11,18H,9H2,1-2H3
SMILES:
COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CC#N)OC
Molecular Formula:
C16H16N2O4S
Molecular Weight:
332.4 g/mol
N-[4-(cyanomethyl)phenyl]-3,4-dimethoxybenzenesulfonamide
CAS No.:
Cat. No.: VC0878977
Molecular Formula: C16H16N2O4S
Molecular Weight: 332.4 g/mol
* For research use only. Not for human or veterinary use.
![N-[4-(cyanomethyl)phenyl]-3,4-dimethoxybenzenesulfonamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H16N2O4S |
|---|---|
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | N-[4-(cyanomethyl)phenyl]-3,4-dimethoxybenzenesulfonamide |
| Standard InChI | InChI=1S/C16H16N2O4S/c1-21-15-8-7-14(11-16(15)22-2)23(19,20)18-13-5-3-12(4-6-13)9-10-17/h3-8,11,18H,9H2,1-2H3 |
| Standard InChI Key | WMOGXDHRNMXQBB-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CC#N)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CC#N)OC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator